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Compound of Interest

Compound Name: AK-2292

Cat. No.: B14089011 Get Quote

Essential Safety and Handling Guide for AK-2292
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling AK-2292. The following procedures are designed to

ensure the safe handling, storage, and disposal of this potent and selective STAT5 PROTAC

degrader.

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for AK-2292 is not publicly available, the

following PPE recommendations are based on general safety protocols for handling potent,

research-grade chemical compounds of unknown toxicity.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use. Change gloves

frequently and immediately if

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. Use of a face shield

is recommended when

handling larger quantities or if

there is a splash hazard.

Body Protection Laboratory coat

A fully buttoned lab coat is

required. Consider a

chemically resistant apron for

additional protection when

handling significant quantities.

Respiratory Protection
Fume hood or ventilated

enclosure

All handling of solid AK-2292

and preparation of solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols.

Operational Plan: Safe Handling and Storage
Strict adherence to the following operational procedures is mandatory to minimize exposure

and ensure the integrity of the compound.

Storage:

Short-term (up to 2 years): Store the solid powder at 4°C.

Long-term (up to 3 years): Store the solid powder at -20°C.

In solvent: Store solutions at -80°C for up to 6 months and at -20°C for up to 1 month.
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Keep the container tightly sealed in a dry and well-ventilated place.

Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within a certified chemical fume hood by covering the surface with absorbent,

disposable bench paper.

Weighing: If weighing the solid form, do so within the fume hood. Use a dedicated, clean

spatula and weighing vessel.

Dissolving: When preparing solutions, slowly add the solvent to the solid AK-2292 to avoid

splashing.

Spill Management:

Minor Spills: In case of a small spill, decontaminate the area with a suitable laboratory

disinfectant. Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Major Spills: Evacuate the area and follow the institution's emergency procedures for

chemical spills.

Disposal Plan
All waste containing AK-2292 must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid materials, including used gloves, bench paper,

and weighing boats, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing AK-2292 in a labeled, sealed, and chemically

compatible hazardous waste container. Do not mix with other waste streams unless

compatibility is known.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.
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Quantitative Data Summary
The following table summarizes key quantitative data for AK-2292.

Property Value

Molecular Formula C₅₂H₅₄F₂N₇O₁₀PS₂

Molecular Weight 1070.13 g/mol

CAS Number 2984506-77-4

Appearance Off-white to light yellow solid powder

Purity 98.93%

DC₅₀ 0.10 μM

IC₅₀ (Cell Growth Inhibition)
SKNO1: 0.36 μM, MV4;11: 0.35 μM, Kasumi-3:

0.18 μM[1]

Plasma Half-life (in vivo) 1.9 hours

Experimental Protocol: In Vitro Cell Growth
Inhibition Assay
This protocol outlines the methodology used to determine the IC₅₀ values of AK-2292 on

different cell lines.[1]

Cell Culture: Culture SKNO1, MV4;11, and Kasumi-3 cells in their respective appropriate

growth media and conditions.

Cell Seeding: Plate the cells in 96-well plates at a suitable density and allow them to adhere

or stabilize overnight.

Compound Preparation: Prepare a stock solution of AK-2292 in a suitable solvent (e.g.,

DMSO). Perform serial dilutions to achieve the desired final concentrations (e.g., ranging

from 0.0015 μM to 15 μM).
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Treatment: Treat the cells with the various concentrations of AK-2292. Include a vehicle

control (solvent only).

Incubation: Incubate the treated cells for 4 days.

Viability Assay: After the incubation period, assess cell viability using a standard method

such as the MTT or CellTiter-Glo assay.

Data Analysis: Calculate the percentage of cell growth inhibition for each concentration

relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response

curve.
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Caption: Workflow for the safe handling and disposal of AK-2292.
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Caption: Simplified signaling pathway of AK-2292-induced STAT5 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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